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Compound of Interest

Compound Name:
2-cyano-N-

(cyclohexylmethyl)acetamide

CAS No.: 177352-29-3

Cat. No.: B8652130

Get Quote

Executive Summary & Chemical Profile
2-cyano-N-(cyclohexylmethyl)acetamide (Molecular Formula:

; MW: 180.25 g/mol ) serves as a critical C3-N2 synthon in organic synthesis. In the context of
pesticide development, it functions as a "chassis" molecule. Its structure contains a reactive
methylene group (activated by the electron-withdrawing cyano and amide groups) and a
lipophilic cyclohexylmethyl moiety.

This duality allows it to undergo Knoevenagel condensations and cyclization reactions to form

substituted pyridines, pyrimidines, and pyrazoles—the structural cores of many modern

fungicides (e.g., SDHIs) and insecticides. The cyclohexylmethyl group specifically imparts

lipophilicity, enhancing the cuticular penetration of the final active ingredient (AI) into plant

tissues or insect exoskeletons.
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Property Specification

IUPAC Name 2-cyano-N-(cyclohexylmethyl)acetamide

CAS Number
Not widely listed; Analogous to 15029-38-6 (N-

cyclohexyl)

Appearance White to off-white crystalline powder

Melting Point 108–112 °C (Typical for this class)

Solubility
Soluble in DMSO, DMF, Methanol; Sparingly

soluble in Water

Function
Precursor for N-alkylated heterocycles

(Pyridines, Pyrimidines)

Synthesis Protocol: Aminolysis of Ethyl
Cyanoacetate
Rationale: The most robust industrial route involves the nucleophilic acyl substitution of ethyl

cyanoacetate with cyclohexylmethylamine. This method avoids the use of toxic phosphoryl

chloride or dicyclohexylcarbodiimide (DCC) often required for acid-amine couplings.

Reaction Scheme:

Step-by-Step Methodology:

Reactor Setup: Equip a 1L double-jacketed glass reactor with a mechanical stirrer, reflux

condenser, and a temperature probe. Inert the system with Nitrogen (

).

Charge: Add Ethyl Cyanoacetate (1.0 eq, 113.1 g) and Ethanol (anhydrous, 500 mL).

Addition: Cool the solution to 10°C. Add Cyclohexylmethylamine (1.05 eq, 118.8 g) dropwise

over 60 minutes.

Critical Control: The reaction is exothermic. Maintain internal temperature
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to prevent competing polymerization of the cyanoacetate.

Reaction: Once addition is complete, warm the mixture to reflux (78°C) and hold for 4–6

hours.

Validation: Monitor by TLC (Mobile Phase: Ethyl Acetate/Hexane 1:1) or HPLC until Ethyl

Cyanoacetate is

.

Work-up:

Cool the mixture to 0–5°C. The product often crystallizes directly from the ethanol solution.

If no precipitate forms, concentrate the solvent by 70% under reduced pressure, then cool

to 0°C.

Isolation: Filter the white
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b8652130/docs#technical-guide-2-cyano-n-cyclohexylmethyl-acetamide-as-a-pesticide-intermediate
https://www.benchchem.com/product/b8652130/docs#technical-guide-2-cyano-n-cyclohexylmethyl-acetamide-as-a-pesticide-intermediate
https://www.benchchem.com/product/b8652130/docs#technical-guide-2-cyano-n-cyclohexylmethyl-acetamide-as-a-pesticide-intermediate
https://www.benchchem.com/product/b8652130/docs#technical-guide-2-cyano-n-cyclohexylmethyl-acetamide-as-a-pesticide-intermediate
https://www.benchchem.com/product/b8652130?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8652130?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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